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Compound Focus: 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Cat. No.: S573240

Get Quote

Ingredient Profile: 2-Methylundecanol

The table below summarizes the key information for 2-methylundecanol.

Property Description

CAS Registry
Number

10522-26-6 [1] [2]

Primary Function Fragrance; enhances the smell of a product and/or perfumes the skin [3]

Genotoxicity Not genotoxic (based on read-across data from suitable analogs) [1] [2]

Skin Sensitization No skin sensitization potential (based on read-across data from suitable

analogs) [1] [2]

Cramer
Classification

Class I (Low Toxicity Concern) [1] [2]

Frequently Asked Questions

What is the toxicological concern for 2-methylundecanol? The material has been evaluated as a

Cramer Class I material, which indicates a low toxicity concern. Assessments for reproductive and
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local respiratory toxicity were determined to be safe based on the Threshold of Toxicological Concern

(TTC) for this class [1] [2].

Is 2-methylundecanol a skin sensitizer? No. According to the RIFM fragrance ingredient safety

assessment, data from read-across analogs show that 2-methylundecanol does not have skin

sensitization potential [1] [2].

General Principles for Stability Studies

While specific data for 2-methylundecanol is lacking, the following general principles for stability testing of

chemicals and bulk pharmaceutical products are recommended practices.

Stability Study Design

Adhering to established regulatory guidelines ensures that stability data is robust and defensible.

Batch Selection: Stability studies should be conducted on at least two batches manufactured at least
at a pilot scale [4].

Storage Conditions: The storage conditions used in stability studies should reflect the real storage
conditions of the material. It is not always necessary to strictly follow ICH climate zone conditions if

the actual storage environment is different [4].
Transportation Considerations: If the bulk product is transported between sites, the stability studies

should also consider the duration and conditions (e.g., temperature, humidity) encountered during
transport [4].

Common Stability Storage Conditions

The table below outlines standard storage condition types used in stability testing to simulate different

scenarios [5].
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Condition
Type

Standard Parameters Purpose

Long-Term 25°C ± 2°C / 60% RH ±

5% RH

Simulates standard storage to determine shelf life.

Intermediate 30°C ± 2°C / 65% RH ±

5% RH

Bridges data between long-term and accelerated

conditions, often for subtropical climates.

Accelerated 40°C ± 2°C / 75% RH ±

5% RH

Stresses the product to rapidly predict degradation and

estimate shelf life.

Proposed Experimental Workflow for Stability
Assessment

Since specific protocols for 2-methylundecanol are not available, the following workflow outlines a general

approach to designing a stability study for a chemical substance. You can use this as a template to develop

your own study for 2-methylundecanol.
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Storage Conditions (Examples)

Start: Define Stability Study

Define Storage Conditions

Select PackagingLong-Term
(25°C / 60% RH)

Accelerated
(40°C / 75% RH)

Establish Test Intervals

Determine Test Parameters

Conduct Stability Study

Analyze and Report Data

Establish Shelf-life/
Storage Guidelines

Click to download full resolution via product page

Methodology for a Stability Study
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Define Storage Conditions: Select conditions based on the actual storage and transportation

environments the material will encounter [4]. This typically includes:
Long-Term Storage: To establish the re-test period or shelf life under recommended storage

conditions. Example: 25°C ± 2°C / 60% RH ± 5% RH [5].
Accelerated Storage: To understand potential degradation pathways and predict stability in a

shorter time frame. Example: 40°C ± 2°C / 75% RH ± 5% RH [5].
Select Packaging: Conduct the study in the "standard container" intended for storage. The

packaging acts as the primary barrier against environmental factors like moisture and oxygen [5] [4].
Establish Test Intervals: Create a schedule for pulling samples (e.g., time zero, 1, 3, 6, 9, 12, 24,

and 36 months) to monitor changes over time.
Determine Test Parameters: Define the critical quality attributes to test. For a fragrance alcohol like

2-methylundecanol, this should include:
Purity and Assay: Using techniques like HPLC or GC to quantify the active material and detect

the formation of any degradation products (e.g., through oxidation to the corresponding
aldehyde or acid).

Physical Characteristics: Appearance, color, and clarity.
Odor Profile: Sensory evaluation to detect any off-notes resulting from degradation.

Conduct Stability Study: Place the samples in the controlled stability chambers and test them
according to the predefined schedule and parameters.

Analyze and Report Data: Interpret the results to determine the degradation rate and establish a
scientifically justified storage condition and shelf-life or re-test period.

Need Custom Synthesis?
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To cite this document: Smolecule. [stability issues with 2-methylundecanol storage]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b573240#stability-issues-

with-2-methylundecanol-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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